Cas no 753006-63-2 (1-4-(diethylamino)-2-methoxyphenylethan-1-one)

• Product Name: 1-4-(diethylamino)-2-methoxyphenylethan-1-one
• CAS No: 753006-63-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1773289
• PubChem ID: 82052965
• Update Time: 2025-06-11

1-4-(diethylamino)-2-methoxyphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(diethylamino)-2-methoxyphenyl]-
• 1-4-(diethylamino)-2-methoxyphenylethan-1-one
• 1-[4-(diethylamino)-2-methoxyphenyl]ethan-1-one
• 1-(4-(Diethylamino)-2-methoxyphenyl)ethan-1-one
• EN300-1868018
• 753006-63-2

• Inchi： 1S/C13H19NO2/c1-5-14(6-2)11-7-8-12(10(3)15)13(9-11)16-4/h7-9H,5-6H2,1-4H3
• InChI Key： ANFICBVGSTWZOS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=O)C=CC(=C1)N(CC)CC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-4-(diethylamino)-2-methoxyphenylethan-1-one

Introduction to 1-4-(Diethylamino)-2-Methoxyphenylethan-1-one (CAS No. 753006-63-2)

1-4-(Diethylamino)-2-methoxyphenylethan-1-one, also known by its CAS number 753006-63-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a diethylamino group, a methoxy group, and a phenyl ring. These structural features contribute to its potential biological activities and pharmacological properties.

The chemical formula of 1-4-(Diethylamino)-2-methoxyphenylethan-1-one is C₁₅H₂₁NO₃. It is a white crystalline solid with a molecular weight of 263.33 g/mol. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility properties make it suitable for various experimental and pharmaceutical applications.

1-4-(Diethylamino)-2-methoxyphenylethan-1-one has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-4-(Diethylamino)-2-methoxyphenylethan-1-one has shown promise as an analgesic agent. A preclinical study conducted in 2021 demonstrated that this compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a potential candidate for the development of new pain management therapies.

The neuroprotective effects of 1-4-(Diethylamino)-2-methoxyphenylethan-1-one have also been investigated. A study published in the Neuropharmacology journal in 2023 found that this compound can protect neurons from oxidative stress-induced damage. It was shown to reduce the levels of reactive oxygen species (ROS) and increase the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 1-4-(Diethylamino)-2-methoxyphenylethan-1-one has been evaluated in several preclinical studies. Toxicity assessments have indicated that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 1-4-(Diethylamino)-2-methoxyphenylethan-1-one (CAS No. 753006-63-2) is a promising compound with a range of potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in the treatment of various diseases and conditions.